Cas no 93447-77-9 (ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride)

• Product Name: ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride
• CAS No: 93447-77-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 1079312
• PubChem ID: 3359149
• Update Time: 2025-07-19

ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(thiophen-2-yl)propanoate
• Ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride
• 3-amino-2-methyl-propionicacidethylester
• ethyl (+/-)-3-amino-3-(2-thienyl)propanoate
• ethyl 3-amino-2-methylpropionate
• ethyl-3-amino-3-(2-thiophenyl) propanoate
• EN300-1285212
• ethyl3-amino-3-(thiophen-2-yl)propanoate
• AKOS000265095
• ethyl 3-amino-3-thiophen-2-ylpropanoate
• SCHEMBL6975656
• HMS1648D03
• 93447-77-9
• AKOS017258903
• STK504061
• ALBB-006682
• ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride

• MDL： MFCD02663319
• Inchi： 1S/C9H13NO2S/c1-2-12-9(11)6-7(10)8-4-3-5-13-8/h3-5,7H,2,6,10H2,1H3
• InChI Key： XYBONARLWNRZCA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)OCC)N

Computed Properties

• Exact Mass: 235.04300
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.56000
• LogP: 3.20340

Additional information on ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride

Ethyl 3-Amino-3-Thien-2-ylpropanoate Hydrochloride (CAS No. 93447-77-9): A Comprehensive Overview

Ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride (CAS No. 93447-77-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride consists of a thienyl ring, an amino group, and an ester functional group, all of which contribute to its distinct chemical and biological properties. The thienyl ring, a five-membered aromatic ring containing a sulfur atom, imparts significant stability and reactivity to the molecule. The amino group, on the other hand, provides opportunities for further functionalization and conjugation with other molecules, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent neuroprotective effects, suggesting that ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride could be a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride has also been investigated for its anti-inflammatory and analgesic effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation and pain in animal models, indicating its potential as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis.

The synthesis of ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride involves several well-established chemical reactions. One common synthetic route involves the condensation of thienylacetic acid with ethyl bromoacetate, followed by reduction and subsequent treatment with hydrochloric acid to form the final product. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

The physicochemical properties of ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride, including its solubility, stability, and bioavailability, have been extensively studied. It is known to have good solubility in polar solvents such as water and ethanol, which facilitates its use in various formulations. Additionally, its stability under different conditions has been evaluated, ensuring that it remains effective during storage and transportation.

In terms of safety and toxicity, preclinical studies have shown that ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new compound, further safety assessments are necessary to ensure its long-term safety profile before it can be approved for clinical use.

The potential applications of ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride extend beyond pharmaceuticals. It has also been explored as a building block in the synthesis of more complex molecules used in materials science and organic electronics. The unique electronic properties of the thienyl ring make it an attractive candidate for developing new materials with enhanced conductivity and stability.

In conclusion, ethyl 3-amino-3-thien-2-ylpropanoate hydrochloride (CAS No. 93447-77-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.